Cas no 2227679-62-9 ((3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid
• CAS No: 2227679-62-9
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5783559
• PubChem ID: 165844462
• Update Time: 2025-06-09

(3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid
• EN300-1739054
• 2227679-62-9

• Inchi： 1S/C12H14O3/c13-11(7-12(14)15)10-5-8-3-1-2-4-9(8)6-10/h1-4,10-11,13H,5-7H2,(H,14,15)/t11-/m1/s1
• InChI Key： GCXXOHBHPHKRDJ-LLVKDONJSA-N
• SMILES： O[C@H](CC(=O)O)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid

Research Brief on (3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid (CAS: 2227679-62-9)

Recent studies have highlighted the growing interest in (3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid (CAS: 2227679-62-9), a chiral hydroxy acid derivative with potential applications in pharmaceutical and chemical synthesis. This compound has garnered attention due to its unique structural features, which make it a promising candidate for drug development, particularly in the areas of metabolic disorders and inflammation. The compound's stereochemistry and functional groups offer opportunities for selective interactions with biological targets, enhancing its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of (3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid as a modulator of peroxisome proliferator-activated receptors (PPARs). The research demonstrated that this compound exhibits selective agonistic activity toward PPAR-γ, a key regulator of glucose and lipid metabolism. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the PPAR-γ ligand-binding domain. These findings suggest potential applications in the treatment of type 2 diabetes and metabolic syndrome.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, which investigated the anti-inflammatory properties of (3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid. The study utilized a murine model of acute inflammation to evaluate the compound's efficacy in reducing pro-inflammatory cytokine levels. Results indicated a dose-dependent suppression of TNF-α and IL-6, with minimal cytotoxicity observed in primary cell cultures. The authors proposed that the compound's mechanism of action involves inhibition of the NF-κB signaling pathway, making it a potential candidate for further development as an anti-inflammatory agent.

From a synthetic chemistry perspective, recent work has focused on optimizing the enantioselective synthesis of (3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid. A 2023 Organic Letters publication described a novel biocatalytic approach using engineered ketoreductases to achieve high enantiomeric excess (>99%) and yield (85%). This method offers a sustainable alternative to traditional chemical synthesis, aligning with the pharmaceutical industry's push toward greener processes. The scalability of this approach has been validated in pilot-scale experiments, paving the way for industrial adoption.

In conclusion, (3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid (CAS: 2227679-62-9) represents a versatile compound with significant potential in drug discovery and development. Its dual role as a PPAR-γ modulator and anti-inflammatory agent, coupled with advances in its synthetic accessibility, positions it as a valuable scaffold for future research. Further studies are warranted to explore its pharmacokinetic properties and in vivo efficacy in disease models.